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Introduction

The therapeutic potential of peptides is often limited by their poor in vivo stability, primarily due
to rapid degradation by proteases. A powerful strategy to overcome this limitation is the
incorporation of D-amino acids, the non-natural stereocisomers (enantiomers) of the naturally
occurring L-amino acids. This application note provides a comprehensive overview of the
principles, applications, and experimental protocols for utilizing D-amino acids to enhance
peptide stability, thereby improving their pharmacokinetic profiles and therapeutic efficacy.

Endogenous proteases exhibit a high degree of stereospecificity, primarily recognizing and
cleaving peptide bonds involving L-amino acids. By strategically substituting L-amino acids with
their D-counterparts, the peptide backbone becomes sterically hindered and resistant to
proteolytic cleavage. This simple yet effective modification can dramatically increase a
peptide's half
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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